Cas no 1796596-46-7 (NSC23005 Sodium)

• Product Name: NSC23005 Sodium
• CAS No: 1796596-46-7
• MF: C₁₃H₁₆NNaO₄S
• MW: 305.325213432312
• MDL: MFCD30534395
• CID: 2601310
• PubChem ID: 122705986
• Update Time: 2025-07-16

NSC23005 Sodium Chemical and Physical Properties

Names and Identifiers

• NSC23005 (sodium)
• NSC23005 Sodium
• NSC-23005 sodium
• sodium 4-(N-cyclohexylsulfamoyl)benzoate
• AK684359
• 4-[(Cyclohexylamino)sulfonyl]benzoic acid sodium salt
• DA-66226
• AKOS030210954
• WWC59646
• AC-35407
• HY-100791
• EX-A1226
• MFCD30534395
• SODIUM 4-(CYCLOHEXYLSULFAMOYL)BENZOATE
• CS-6058
• NSC 23005 sodium
• NSC23005 sodium?
• SY390837
• Sodium;4-(cyclohexylsulfamoyl)benzoate
• 1796596-46-7
• D84024

• MDL： MFCD30534395
• Inchi： 1S/C13H17NO4S.Na/c15-13(16)10-6-8-12(9-7-10)19(17,18)14-11-4-2-1-3-5-11;/h6-9,11,14H,1-5H2,(H,15,16);/q;+1/p-1
• InChI Key： MLHFBDVMTRIQMW-UHFFFAOYSA-M
• SMILES： S(C1C=CC(C(=O)[O-])=CC=1)(NC1CCCCC1)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 305.06977345g/mol
• Monoisotopic Mass: 305.06977345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.7

NSC23005 Sodium Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on NSC23005 Sodium

Comprehensive Overview of NSC23005 Sodium (CAS 1796596-46-7): Properties, Applications, and Research Insights

NSC23005 Sodium (CAS 1796596-46-7) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This sodium salt derivative is often explored for its role in modulating cellular pathways, making it a subject of interest in drug discovery and development. Researchers frequently search for terms like "NSC23005 Sodium mechanism of action", "CAS 1796596-46-7 solubility", and "NSC23005 Sodium in cancer research", reflecting its relevance in modern scientific inquiries.

The compound's molecular structure, characterized by its sodium-bound functional groups, enhances its stability and bioavailability in aqueous environments. Studies highlight its potential in targeting specific enzymes or receptors, aligning with current trends in precision medicine and personalized therapeutics. Keywords such as "NSC23005 Sodium pharmacokinetics" and "1796596-46-7 supplier" are commonly queried, underscoring the demand for both technical and commercial information.

In the context of AI-driven drug discovery, NSC23005 Sodium exemplifies how computational models can predict compound efficacy. Searches for "machine learning in NSC23005 Sodium optimization" or "CAS 1796596-46-7 virtual screening" reveal growing interdisciplinary interest. The compound's compatibility with high-throughput screening (HTS) assays further positions it as a candidate for automated laboratory workflows.

From a formulation perspective, NSC23005 Sodium is noted for its solubility profile, a critical factor in drug delivery systems. Queries like "NSC23005 Sodium excipient compatibility" or "1796596-46-7 stability studies" reflect formulation challenges addressed in recent publications. Its sodium moiety may also influence ion channel interactions, a hotspot in neuroscience research.

Environmental and safety considerations are increasingly prominent in user searches, with terms like "NSC23005 Sodium biodegradability" and "CAS 1796596-46-7 ecotoxicity". Regulatory compliance, such as REACH or GMP synthesis of 1796596-46-7, is another focal point for industrial stakeholders.

Ongoing clinical investigations into NSC23005 Sodium often center on its synergistic effects with existing therapies. For instance, combinations with immunomodulators or kinase inhibitors are actively explored, as seen in searches for "NSC23005 Sodium combination therapy". Patent analyses reveal its inclusion in novel drug formulations, further driving commercial interest.

In summary, NSC23005 Sodium (CAS 1796596-46-7) represents a convergence of cutting-edge research areas, from computational chemistry to translational medicine. Its multifaceted applications and search trends highlight its significance in addressing unmet medical needs while adhering to evolving scientific and regulatory standards.